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bromide

Cat. No.: B083175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

pentacarbonylmanganese(I) bromide, Mn(CO)₅Br, as a catalyst and precursor in a variety of

chemical transformations. The information is intended to guide researchers in designing

experiments, understanding reaction parameters, and implementing synthetic procedures

involving this versatile manganese complex.

Overview of Applications
Mn(CO)₅Br is a commercially available and air-stable manganese(I) complex that serves as a

versatile precatalyst and synthetic precursor in numerous organic and organometallic reactions.

[1] Its key applications include:

C-H Functionalization: Catalyzing the hydroarylation of alkenes and alkynes, although it

sometimes suffers from low catalytic activity requiring high catalyst loadings (10-20 mol%)

and elevated temperatures (80-100 °C).[2]

Hydrosilylation: Acting as a highly active catalyst for the hydrosilylation of olefins, yielding

anti-Markovnikov products. This reaction can be performed with catalyst loadings as low as 2

mol% at 70 °C, even under ambient air and in green solvents.[3][4]
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Hydroboration: Effectively catalyzing the hydroboration of ketones under mild conditions,

showing great tolerance to various functional groups.[5]

Polymerization: Initiating controlled cationic polymerization of vinyl ethers under visible light.

[6]

Synthesis of Photoactive Molecules: Serving as a precursor for the synthesis of

photoactivatable carbon monoxide-releasing molecules (photoCORMs) of the type fac-

[MnBr(CO)₃(N^N)].[7]

Materials Science: Employed in the synthesis of cross-linked materials and polyketones.[3]

[8]

Catalyst Loading and Reaction Conditions
The optimal catalyst loading and reaction conditions for Mn(CO)₅Br are highly dependent on

the specific transformation. The following tables summarize typical conditions for various

applications.

Table 1: Catalyst Loading and Conditions for
Hydroarylation of Alkenes/Alkynes

Substra
te(s)

Catalyst
Loading
(mol%)

Co-
catalyst/
Additive

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

2-

Phenylpy

ridine,

Butyl

acrylate

10

Cy₂NH

(20

mol%)

Bu₂O 100 24 - [2]

General

Alkenes/

Alkynes

10 - 20
Amine

bases

Ethereal

or

hydrocar

bon

solvents

80 - 100 24 - 72 Varies [2]
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Note: MnBr(CO)₅ is often considered a precatalyst that can form off-cycle species, leading to

lower activity compared to rationally designed Mn(I)-tricarbonyl catalysts.[2]

Table 2: Catalyst Loading and Conditions for
Hydrosilylation of Olefins

Olefin Silane
Catalyst
Loading
(mol%)

Solvent
Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

Various

functional

olefins

MDHM,

PMHS
2

Anisole,

H₂O
70 - up to >99 [3]

Styrene PhSiH₃ - - 150 - 38 [9]

General

Alkenes
Various 0.5 -

Room

Temp
- High [4]

MDHM = 1,1,1,3,5,5,5-heptamethyltrisiloxane; PMHS = polymethylhydrosiloxane

Table 3: Catalyst Loading and Conditions for
Hydroboration of Ketones

Ketone Borane
Catalyst
Loading
(mol%)

Solvent
Temper
ature

Time Yield
Referen
ce

Various

aryl and

alkyl

ketones

Pinacolb

orane

(HBpin)

- -

Mild

Condition

s

- Excellent [5][10]

Note: Detailed quantitative data for catalyst loading in hydroboration was not specified in the

cited abstracts.

Experimental Protocols
Protocol 1: General Procedure for Olefin Hydrosilylation
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This protocol is adapted from the robust system developed for various functional olefins.[3]

Reaction Setup: To a reaction vessel equipped with a magnetic stir bar, add the olefin (1.0

mmol, 1.0 equiv), the silane (1.2 mmol, 1.2 equiv), and the desired solvent (e.g., anisole, 2

mL).

Catalyst Addition: Add Mn(CO)₅Br (0.02 mmol, 2 mol%) to the reaction mixture.

Reaction Conditions: Stir the reaction mixture at 70 °C under ambient air.

Monitoring: Monitor the reaction progress by GC-MS or TLC.

Work-up: Upon completion, the reaction mixture can be purified by column chromatography

on silica gel to afford the anti-Markovnikov hydrosilylated product.

Protocol 2: Synthesis of fac-[MnBr(CO)₃(bpy)] (A
PhotoCORM Precursor)
This protocol is based on the synthesis of α-diimine manganese carbonyl complexes.[7]

Reaction Setup: In a round-bottom flask, prepare a slurry of Mn(CO)₅Br (100 mg, 0.36 mmol)

and 2,2'-bipyridine (bpy) (1.0-1.1 equiv) in dichloromethane (25 mL).

Reaction Conditions: Stir the mixture at room temperature for 18-24 hours. The solution will

typically change color (e.g., to red or orange).

Isolation: Remove the solvent under reduced pressure to obtain a solid powder.

Purification: Recrystallize the solid by layering hexanes over a concentrated solution of the

complex in dichloromethane to yield the purified product.

Diagrams and Workflows
Reaction Mechanism: Proposed Activation in
Hydrosilylation
The following diagram illustrates the proposed activation mechanism of Mn(CO)₅Br in the anti-

Markovnikov hydrosilylation of alkenes, which involves the dissociation of a CO ligand to
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generate an active Mn(I) intermediate.[4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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